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Compound of Interest

Compound Name: 2-Amino-5-ethylbenzoic acid

Cat. No.: B1277802

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-Amino-5-ethylbenzoic acid. The
following procedural steps and data are crucial for safe laboratory operations and proper
disposal.

Personal Protective Equipment (PPE)

The appropriate selection and consistent use of Personal Protective Equipment (PPE) are the
primary measures to prevent exposure to 2-Amino-5-ethylbenzoic acid. This compound is
classified as an irritant, causing skin and serious eye irritation, and may cause respiratory
irritation.[1][2][3]

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-Amino-5-
ethylbenzoic Acid
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Situation

Required PPE

Specifications & Notes

Routine Handling (Small

Quantities)

Eye/Face Protection

Chemical safety goggles or
glasses compliant with OSHA
29 CFR 1910.133 or European
Standard EN166.[4]

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber). Always
inspect gloves for tears or

holes before use.[4][5]

Lab Coat

A standard laboratory coat is
required to prevent skin

contact.

Risk of Dust/Aerosol

Generation

Respiratory Protection

A NIOSH/MSHA-approved N95
dust mask should be worn, or
the handling should be
performed under a certified

chemical fume hood.[4][6]

Large Spills

Full Body Protection

In the event of a large spill,
splash goggles, a full suit, a
dust respirator, boots, and
gloves are necessary. A self-
contained breathing apparatus
may be required depending on

the scale of the spill.[4]

Operational Plan: Step-by-Step Handling

Procedures

A systematic workflow is essential to minimize the risks associated with 2-Amino-5-

ethylbenzoic acid.

1. Preparation and Engineering Controls:
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Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that
may generate dust, a chemical fume hood is mandatory.[4][7]

Eyewash & Safety Shower: Ensure that a functional eyewash station and safety shower are
readily accessible and in close proximity to the workstation.[4]

PPE Inspection: Before commencing any work, thoroughly inspect all PPE for any signs of
damage or degradation. Compromised equipment must not be used.[4]

. Safe Handling:

Avoid Contact: Avoid all personal contact, including inhalation of dust.[3] Wear appropriate
protective clothing to minimize the risk of exposure.[3][8]

Dust Minimization: Avoid the formation of dust during handling.[9]

Personal Hygiene: Thoroughly wash hands and any exposed skin after handling is complete
and before leaving the work area.[10] Do not eat, drink, or smoke in the designated work
area.[8][10]

. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][8][10]

Incompatibilities: Store away from strong oxidizing agents.

. First Aid Measures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the
individual is not breathing, provide artificial respiration and seek immediate medical attention.
[11] Do not use mouth-to-mouth resuscitation if the substance was ingested or inhaled.[9]
[11]

In Case of Skin Contact: Immediately remove all contaminated clothing. Gently wash the
affected area with plenty of soap and water. Seek immediate medical advice.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[8][10] If contact
lenses are present, remove them if it is easy to do so and continue rinsing.[8][10] If eye
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irritation persists, seek medical attention.[8]

If Swallowed: Do not induce vomiting.[8][9] Rinse the mouth with water.[8][9] Never give
anything by mouth to an unconscious person. Call a doctor or Poison Control Center
immediately.[9]

Disposal Plan

Proper disposal of 2-Amino-5-ethylbenzoic acid is critical to ensure environmental safety and

regulatory compliance.

Waste Classification: Treat this chemical as hazardous waste.

Disposal Method: Dispose of the contents and container at an approved waste disposal
plant.[4][10] Do not empty into drains.[4]

Container Handling: Uncleaned containers should be handled in the same manner as the
product itself.[4] Empty containers may pose a fire risk, and any residue can be evaporated
under a fume hood.[4]

Regulatory Compliance: All waste materials must be disposed of in accordance with national
and local regulations.[4]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Amino-5-ethylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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